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Introduction

Diheptyl phthalate (DHP), a phthalic acid ester, is utilized as a plasticizer to enhance the
flexibility and workability of polyvinyl chloride (PVC). Plasticizers function by embedding
themselves between the polymer chains of PVC, which reduces the intermolecular forces and
thereby lowers the glass transition temperature (Tg), transitioning the material from a rigid to a
more pliable state.[1] The selection of a specific plasticizer is critical as it influences the final
properties of the PVC product, including its mechanical strength, durability, and the potential for
the plasticizer to migrate out of the polymer matrix.[2]

Concerns regarding the environmental and health impacts of some commonly used phthalates
have prompted research into the specific characteristics of various phthalate esters. While
extensive quantitative data on the performance of diheptyl phthalate in PVC is not widely
available in publicly accessible literature, its properties can be inferred from studies on
structurally similar phthalates such as di(2-ethylhexyl) phthalate (DEHP) and di(2-propylheptyl)
phthalate (DPHP). These compounds are often used as benchmarks in plasticizer studies.[3]

These application notes provide a comprehensive overview of the methodologies used to
evaluate diheptyl phthalate as a plasticizer in PVC, with comparative data from other relevant
phthalates to serve as a reference for experimental design.
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Data Presentation: Comparative Performance of
Phthalate Plasticizers in PVC

The following tables summarize typical quantitative data for commonly studied phthalate
plasticizers in PVC. This data can be used as a benchmark for evaluating the performance of
diheptyl phthalate.

Table 1. Mechanical Properties of PVC Plasticized with Phthalates

o PVC PVC + PVC +
es
Property (unplasticiz DEHP (40 DPHP (50 Unit
Method
ed) phr) phr)
Tensile
ASTM D638 ~50-60 ~20-30 ~23.5 MPa
Strength
Elongation at
ASTM D638 <50 ~250-350 ~360 %
Break
100%
ASTM D638 - ~10-15 ~11.6 MPa
Modulus
~85-95 ~70-80
Hardness ASTM D2240 85 (Shore A) Shore A/D
(Shore D) (Shore A)
Glass
Transition DSC/DMA ~80-85 ~-20to -40 ~-15 °C
Temp (TQ)

Note: phr = parts per hundred resin by weight. Data is compiled from various sources and
represents typical values. Actual values will vary depending on the specific PVC resin,
plasticizer concentration, and processing conditions.

Table 2: Leaching/Migration of Phthalates from PVC

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b7779869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

. Leaching
Leaching ) Temperat . Referenc
Phthalate . Time Rate/Amo  Unit
Medium ure e
unt
5.19-28.76
Room % by
DEHP n-Hexane 30 days (wt% of )
Temp weight
PVC)
~0.08-0.17
DEHP Water 80 days 20 °C (% of initial %
content)
Polysorbat
DEHP 24 hours 24 °C 36 pg/mL
e 80 (1%)

Experimental Protocols

Protocol 1: Evaluation of Mechanical Properties of

Plasticized PVC

Objective: To determine the effect of diheptyl phthalate on the tensile strength, elongation,

and hardness of PVC.

Materials:

PVC resin

o Diheptyl phthalate (DHP)

o Heat stabilizer (e.g., a mixed metal soap)
e Lubricants (internal and external)

e Two-roll mill

e Compression molding press

o Universal Testing Machine (UTM) with grips for tensile testing

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/product/b7779869?utm_src=pdf-body
https://www.benchchem.com/product/b7779869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Durometer (Shore A or D)

e Specimen cutting die (ASTM D638 Type V)
Procedure:

e Compounding:

o On a two-roll mill heated to 160-170°C, blend the PVC resin with the desired concentration
of diheptyl phthalate (e.g., 30, 40, 50 phr), heat stabilizer (e.g., 2 phr), and lubricants.

o Mill the compound until a homogenous sheet is formed.
e Sheet Preparation:
o Place the milled PVC sheet into a picture-frame mold.

o Compression mold the sheet at 170-180°C for 5-10 minutes under a pressure of 10-15
MPa.

o Cool the mold under pressure to room temperature.
e Specimen Preparation:

o Cut dumbbell-shaped specimens from the molded sheet using the ASTM D638 Type IV
die.

o Condition the specimens at 23 + 2°C and 50 * 5% relative humidity for at least 40 hours.

o Tensile Testing:

[¢]

Measure the thickness and width of the gauge section of each specimen.

[e]

Mount the specimen in the grips of the Universal Testing Machine.

o

Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the specimen
breaks.

o

Record the tensile strength at break, elongation at break, and modulus of elasticity.
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e Hardness Testing:

o Use a durometer to measure the Shore hardness of the molded sheet according to ASTM
D2240.

Protocol 2: Determination of Diheptyl Phthalate
Leaching from PVC

Objective: To quantify the migration of diheptyl phthalate from PVC into a simulant fluid.

Materials:

PVC sheet plasticized with a known concentration of diheptyl phthalate

e Food simulant (e.qg., distilled water, 10% ethanol, or a fatty food simulant like olive oil or n-
hexane)

¢ Glass vials with PTFE-lined caps

e |ncubator or oven

e Gas chromatograph with a mass spectrometer (GC-MS)

« Internal standard (e.g., a deuterated phthalate)

Procedure:

e Sample Preparation:

o Cut the plasticized PVC sheet into known dimensions (e.g., 2 cm x 2 cm).

o Clean the surface of the samples with a lint-free cloth and ethanol to remove any surface
contamination.

o Accurately weigh each sample.

e Leaching Experiment:
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o Place a PVC sample into a glass vial.

o Add a known volume of the food simulant to the vial, ensuring the sample is fully
immersed.

o Seal the vial and place it in an incubator at a controlled temperature (e.g., 40°C).

o At specified time intervals (e.g., 1, 3, 7, 14 days), remove an aliquot of the simulant for
analysis.

e Sample Analysis (GC-MS):

o

To the collected aliquot, add a known amount of the internal standard.

[¢]

Perform a liquid-liquid extraction if necessary to concentrate the analyte.

[e]

Inject the sample into the GC-MS system.

[e]

Identify and quantify the concentration of diheptyl phthalate based on its retention time
and mass spectrum, using a pre-established calibration curve.

» Data Reporting:

o Calculate the amount of diheptyl phthalate leached per unit area of the PVC sample
(e.g., in pg/cm?) or as a percentage of the initial plasticizer content.

Mandatory Visualizations
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Caption: Workflow for Mechanical Property Evaluation of Plasticized PVC.
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Caption: Workflow for Leaching Analysis of Diheptyl Phthalate from PVC.
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Caption: Mechanism of PVC Plasticization by Diheptyl Phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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